![molecular formula C7H10N2O2 B014745 Ethyl 1-methyl-1h-imidazole-2-carboxylate CAS No. 30148-21-1](/img/structure/B14745.png)
Ethyl 1-methyl-1h-imidazole-2-carboxylate
Overview
Description
Ethyl 1-methyl-1h-imidazole-2-carboxylate (EMIC) is an organic compound belonging to the imidazole family of compounds. It is a versatile compound with a wide range of applications in organic synthesis and scientific research. EMIC has been used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of a variety of polymers and copolymers materials. In addition, EMIC has been used as a catalyst in the synthesis of various organic compounds.
Scientific Research Applications
3-Methyl-1-sulfonic acid imidazolium hydrogen sulfate is used as a catalyst for synthesizing unsymmetrical polyhydroquinoline derivatives in a solvent-free method, indicating the potential of imidazole derivatives in catalysis (Khaligh, 2014).
Ethyl 4-[(1-hydroxy-1-methyl)ethyl]-2-propyl-1H-imidazole-5-carboxylate, an intermediate of Olmesartan, was synthesized from butanoic acid and o-phenylenediamine, showcasing its role in pharmaceutical synthesis (Shen Zheng-rong, 2007).
Imidazol-2-ylidenes are efficient catalysts for transesterification and acylation reactions, enabling the use of methyl esters as protective agents for secondary alcohols (Grasa et al., 2003).
Three ethyl 5-amino-1-aryl-1H-imidazole-4-carboxylates exhibit diverse supramolecular structures, demonstrating their potential in the development of complex organic compounds (Costa et al., 2007).
The ionic liquid [EMIM]OAc catalyzes the efficient synthesis of 2-aryl-4,5-diphenyl imidazoles at room temperature under ultrasonic irradiation, offering a green, high-yield, and low-harmful catalyst method (Zang et al., 2010).
Ethyl-4-(1-hydroxy-1-methylethyl)-2-propyl-imidazole-5-carboxylate, another key intermediate in Olmesartan medoxomil, was studied to identify and characterize related impurities, highlighting its pharmaceutical relevance (Venkannaa et al., 2015).
Flash vacuum pyrolysis of methyl 4- and 2-imidazolecarboxylates produces carbonyl-4H-imidazoles, demonstrating the versatility of these compounds in organic synthesis (Maquestiau et al., 1986).
Safety and Hazards
Mechanism of Action
Target of Action
Ethyl 1-methyl-1h-imidazole-2-carboxylate is primarily used as a synthetic intermediate for solid phase synthesis of polyamides containing imidazole . It’s important to note that the specific targets of this compound may vary depending on the final product of the synthesis.
Mode of Action
It’s known that imidazole derivatives possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . The interaction of this compound with its targets would depend on the specific derivative being synthesized.
Biochemical Pathways
It’s known that imidazole derivatives can interact with a broad range of biochemical pathways due to their diverse biological activities . The specific pathways affected would depend on the final product of the synthesis.
Pharmacokinetics
It’s soluble in dichloromethane, ether, ethyl acetate, and methanol , which could potentially influence its bioavailability.
Result of Action
The molecular and cellular effects of this compound would depend on the specific derivative being synthesized. For example, some imidazole derivatives have shown inhibitory activity against influenza A .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its solubility in different solvents could affect its distribution and availability in different environments.
Biochemical Analysis
Biochemical Properties
It is known that imidazoles, the class of compounds to which it belongs, are key components to functional molecules used in a variety of applications .
Molecular Mechanism
Imidazoles are known to be involved in a wide range of chemical reactions, suggesting that Ethyl 1-methyl-1h-imidazole-2-carboxylate may also have diverse biochemical interactions .
Temporal Effects in Laboratory Settings
It is known to be a colorless or white to yellow solid or liquid, and it is typically stored in a refrigerator .
properties
IUPAC Name |
ethyl 1-methylimidazole-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c1-3-11-7(10)6-8-4-5-9(6)2/h4-5H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOTZYDYZBOBDFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NC=CN1C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40401355 | |
Record name | ethyl 1-methyl-1h-imidazole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40401355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
30148-21-1 | |
Record name | 1H-Imidazole-2-carboxylic acid, 1-methyl-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=30148-21-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | ethyl 1-methyl-1h-imidazole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40401355 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 1-Methylimidazole-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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